Cas no 63704-54-1 (4-amino-5H,6H,7H-cyclopentabpyridin-2-ol)

• Product Name: 4-amino-5H,6H,7H-cyclopentabpyridin-2-ol
• CAS No: 63704-54-1
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• MDL: MFCD13179061
• CID: 499735
• PubChem ID: 15087818
• Update Time: 2025-07-17

4-amino-5H,6H,7H-cyclopentabpyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-1,5,6,7-tetrahydro-2H-Cyclopenta[b]pyridin-2-one
• 2H-Cyclopenta[b]pyridin-2-one,4-amino-1,5,6,7-tetrahydro-
• 4-amino-1,5,6,7-tetrahydrocyclopenta[b]pyridin-2-one
• 4-amino-1-pyrindan-2-ol
• 4-AMINO-6,7-DIHYDRO-1H-CYCLOPENTA[B]PYRIDIN-2(5H)-ONE
• 4-amino-6,7-dihydro-5H-[1]pyrindin-2-ol
• 4-amino-6,7-dihydro-5H-cyclopenta[b]pyridin-2-ol
• 63704-54-1
• CHEMBL1880653
• DTXSID00980030
• AKOS027254774
• EN300-219610
• MFCD13179061
• 4-amino-1H,2H,5H,6H,7H-cyclopenta[b]pyridin-2-one
• AS-42521
• 2H-Cyclopenta[b]pyridin-2-one,4-amino-1,5,6,7-tetrahydro-(9CI)
• 4-Amino-1,5,6,7-tetrahydro-2H-1-pyrindin-2-one
• Z2205958518
• CS-0239828
• NCGC00186391-01
• 4-amino-5H,6H,7H-cyclopenta[b]pyridin-2-ol
• AT-051/43422601
• 4-amino-5H,6H,7H-cyclopentabpyridin-2-ol

• MDL： MFCD13179061
• Inchi： 1S/C8H10N2O/c9-6-4-8(11)10-7-3-1-2-5(6)7/h4H,1-3H2,(H3,9,10,11)
• InChI Key： BABNDIHHFOPOOI-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2=C(CCC2)N1)N

Computed Properties

• Exact Mass: 150.07900
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.26
• Melting Point: 321-322 ºC
• Boiling Point: 485.8 °C at 760 mmHg
• Flash Point: 485.8 °C at 760 mmHg
• Refractive Index: 1.682
• PSA: 58.88000
• LogP: 1.02700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 4-amino-5H,6H,7H-cyclopentabpyridin-2-ol

Recent Advances in the Study of 4-amino-5H,6H,7H-cyclopentabpyridin-2-ol (CAS: 63704-54-1)

The compound 4-amino-5H,6H,7H-cyclopentabpyridin-2-ol (CAS: 63704-54-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique cyclopentabpyridine scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of kinase inhibition and anti-inflammatory effects.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 4-amino-5H,6H,7H-cyclopentabpyridin-2-ol, highlighting its efficient production via a novel catalytic cyclization method. The researchers emphasized the compound's high yield and purity, which are critical for its subsequent pharmacological evaluations. Furthermore, the study identified key intermediates in the synthesis process, providing a foundation for future structural optimizations.

In another groundbreaking study, researchers investigated the compound's mechanism of action as a kinase inhibitor. Using X-ray crystallography and molecular docking simulations, the team demonstrated that 4-amino-5H,6H,7H-cyclopentabpyridin-2-ol binds selectively to the ATP-binding site of specific kinases, thereby inhibiting their activity. This finding has significant implications for the development of targeted therapies for cancers and inflammatory diseases, where kinase dysregulation plays a central role.

Recent preclinical trials have further validated the therapeutic potential of this compound. In a murine model of rheumatoid arthritis, 4-amino-5H,6H,7H-cyclopentabpyridin-2-ol exhibited potent anti-inflammatory effects, reducing joint swelling and inflammatory cytokine levels. These results suggest that the compound could serve as a lead candidate for the development of novel anti-arthritic drugs.

Despite these promising findings, challenges remain in the clinical translation of 4-amino-5H,6H,7H-cyclopentabpyridin-2-ol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring prodrug strategies and formulation technologies to enhance the compound's pharmacokinetic properties.

In conclusion, the recent advancements in the study of 4-amino-5H,6H,7H-cyclopentabpyridin-2-ol (CAS: 63704-54-1) underscore its potential as a versatile scaffold for drug development. Continued research efforts are expected to further elucidate its pharmacological profile and expand its therapeutic applications, paving the way for its eventual clinical use.